Fmoc-Glu(OAll)-OH

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxo-5-prop-2-enoxypentanoic acid
• InChI: InChI=1S/C23H23NO6/c1-2-13-29-21(25)12-11-20(22(26)27)24-23(28)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19-20H,1,11-14H2,(H,24,28)(H,26,27)/t20-/m0/s1
• InChI Key: LRBARFFNYOKIAX-FQEVSTJZSA-N
• Canonical SMILES: C=CCOC(=O)CCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: C=CCOC(=O)CC[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C23H23NO6
• DSSTOX Substance ID: DTXSID50427066
• Molecular Weight: 409.4 g/mol
• CAS No.: 133464-46-7

Description

Fmoc-Glu(OAll)-OH, also known as this compound, is a useful research compound. Its molecular formula is C23H23NO6 and its molecular weight is 409.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Fmoc-Glu(OAll)-OH is used in solid-phase synthesis of peptides, including those containing special modifications like O-phosphotyrosine, as demonstrated in the synthesis of tridecapeptide sequences (Kitas et al., 1989).

• It plays a crucial role in the self-assembly of amino acids to form unique nanostructures, which have potential applications in material chemistry and biomedical fields (Gour et al., 2021).

• This compound is integral in synthesizing photocaged peptides, which are useful for studying the dynamic processes in living cells (Tang et al., 2015).

• In pharmaceutical research, this compound is employed for synthesizing linear and cyclic phosphopeptides as ligands for protein interactions, which has implications for drug development (Imhof et al., 2005).

• The compound is used in native chemical ligation for protein synthesis, especially in addressing challenges like poor peptide segment solubility (Giesler et al., 2021).

• It is involved in the ultrasound-induced gelation of amino acids, which is significant in the development of new materials with unique properties (Geng et al., 2017).

• This compound has applications in analytical chemistry, such as in the fluorogenic labeling for chromatographic analysis of environmental samples (Sancho et al., 1996).

• It is utilized in studying the substrate recognition mechanisms of enzymes, which has implications for understanding enzymatic processes and designing enzyme inhibitors (Nakase et al., 2001).

Biochemical Analysis

Biochemical Properties

Fmoc-Glu(OAll)-OH plays a crucial role in biochemical reactions, particularly in the synthesis of peptides. It interacts with various enzymes and proteins involved in peptide bond formation. The Fmoc group serves as a protective group for the amino terminus, preventing unwanted reactions during peptide synthesis. The glutamate group can form amide bonds with other amino acids, while the OAll group provides additional stability and specificity to the reactions .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the secretion of anabolic hormones and the supply of fuel during exercise. Additionally, it can impact mental performance during stress-related tasks and prevent exercise-induced muscle damage. These effects are attributed to its role as an ergogenic supplement, enhancing physical and mental performance .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The Fmoc group binds to the amino terminus of peptides, protecting it from unwanted reactions. The glutamate group forms amide bonds with other amino acids, facilitating peptide bond formation. The OAll group provides additional stability and specificity to the reactions, ensuring the desired peptide structure is achieved .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is stable under specific storage conditions, such as -20°C for up to three years in powder form and up to six months in solution form at -80°C. Repeated freeze-thaw cycles can lead to degradation and reduced efficacy. Long-term studies have shown that this compound maintains its stability and functionality when stored properly .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been shown to enhance physical and mental performance without adverse effects. At higher doses, toxic effects such as muscle damage and metabolic disturbances have been observed. It is essential to determine the optimal dosage to achieve the desired effects while minimizing potential toxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to amino acid metabolism. It interacts with enzymes and cofactors involved in peptide synthesis, influencing metabolic flux and metabolite levels. The compound’s role in enhancing anabolic hormone secretion and fuel supply during exercise further highlights its involvement in metabolic processes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions ensure its proper localization and accumulation in target tissues, enhancing its efficacy in peptide synthesis and other biochemical processes .

Subcellular Localization

This compound exhibits specific subcellular localization, directed by targeting signals and post-translational modifications. These mechanisms ensure its proper distribution within cellular compartments, facilitating its role in peptide synthesis and other biochemical reactions. The compound’s localization within specific organelles enhances its functionality and stability .